Cas no 2137557-36-7 (1-(4-chloro-2-methylphenyl)methyl-1H-pyrazol-3-amine)
1-(4-chloro-2-methylphenyl)methyl-1H-pyrazol-3-amine Chemical and Physical Properties
Names and Identifiers
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- 1-(4-chloro-2-methylphenyl)methyl-1H-pyrazol-3-amine
- EN300-1113509
- 1-[(4-chloro-2-methylphenyl)methyl]-1H-pyrazol-3-amine
- 2137557-36-7
-
- Inchi: 1S/C11H12ClN3/c1-8-6-10(12)3-2-9(8)7-15-5-4-11(13)14-15/h2-6H,7H2,1H3,(H2,13,14)
- InChI Key: OIPNKUBFLHZIRY-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=C(C)C=1)CN1C=CC(N)=N1
Computed Properties
- Exact Mass: 221.0719751g/mol
- Monoisotopic Mass: 221.0719751g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 43.8Ų
1-(4-chloro-2-methylphenyl)methyl-1H-pyrazol-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1113509-0.05g |
1-[(4-chloro-2-methylphenyl)methyl]-1H-pyrazol-3-amine |
2137557-36-7 | 95% | 0.05g |
$768.0 | 2023-10-27 | |
| Enamine | EN300-1113509-0.1g |
1-[(4-chloro-2-methylphenyl)methyl]-1H-pyrazol-3-amine |
2137557-36-7 | 95% | 0.1g |
$804.0 | 2023-10-27 | |
| Enamine | EN300-1113509-0.25g |
1-[(4-chloro-2-methylphenyl)methyl]-1H-pyrazol-3-amine |
2137557-36-7 | 95% | 0.25g |
$840.0 | 2023-10-27 | |
| Enamine | EN300-1113509-0.5g |
1-[(4-chloro-2-methylphenyl)methyl]-1H-pyrazol-3-amine |
2137557-36-7 | 95% | 0.5g |
$877.0 | 2023-10-27 | |
| Enamine | EN300-1113509-1.0g |
1-[(4-chloro-2-methylphenyl)methyl]-1H-pyrazol-3-amine |
2137557-36-7 | 1g |
$1214.0 | 2023-06-09 | ||
| Enamine | EN300-1113509-2.5g |
1-[(4-chloro-2-methylphenyl)methyl]-1H-pyrazol-3-amine |
2137557-36-7 | 95% | 2.5g |
$1791.0 | 2023-10-27 | |
| Enamine | EN300-1113509-5.0g |
1-[(4-chloro-2-methylphenyl)methyl]-1H-pyrazol-3-amine |
2137557-36-7 | 5g |
$3520.0 | 2023-06-09 | ||
| Enamine | EN300-1113509-10.0g |
1-[(4-chloro-2-methylphenyl)methyl]-1H-pyrazol-3-amine |
2137557-36-7 | 10g |
$5221.0 | 2023-06-09 | ||
| Enamine | EN300-1113509-1g |
1-[(4-chloro-2-methylphenyl)methyl]-1H-pyrazol-3-amine |
2137557-36-7 | 95% | 1g |
$914.0 | 2023-10-27 | |
| Enamine | EN300-1113509-5g |
1-[(4-chloro-2-methylphenyl)methyl]-1H-pyrazol-3-amine |
2137557-36-7 | 95% | 5g |
$2650.0 | 2023-10-27 |
1-(4-chloro-2-methylphenyl)methyl-1H-pyrazol-3-amine Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on 1-(4-chloro-2-methylphenyl)methyl-1H-pyrazol-3-amine
Comprehensive Overview of 1-(4-chloro-2-methylphenyl)methyl-1H-pyrazol-3-amine (CAS No. 2137557-36-7)
1-(4-chloro-2-methylphenyl)methyl-1H-pyrazol-3-amine, with the CAS number 2137557-36-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrazole class, known for its versatile applications in medicinal chemistry and material science. The presence of the 4-chloro-2-methylphenyl group and the pyrazol-3-amine moiety makes it a promising candidate for further exploration in drug discovery and development.
In recent years, the demand for pyrazole derivatives has surged due to their broad-spectrum biological activities. Researchers are particularly interested in 1-(4-chloro-2-methylphenyl)methyl-1H-pyrazol-3-amine for its potential as a building block in synthesizing novel therapeutic agents. Its unique structural features, including the chloro and methyl substituents, contribute to its stability and reactivity, making it a valuable intermediate in organic synthesis.
The compound's CAS No. 2137557-36-7 is frequently searched in academic and industrial databases, reflecting its growing relevance. Users often inquire about its synthesis methods, physical properties, and applications in drug design. For instance, questions like "How to synthesize 1-(4-chloro-2-methylphenyl)methyl-1H-pyrazol-3-amine?" or "What are the potential uses of CAS 2137557-36-7 in pharmaceuticals?" are common in scientific forums and search engines.
From a technical perspective, 1-(4-chloro-2-methylphenyl)methyl-1H-pyrazol-3-amine exhibits notable solubility in organic solvents, which facilitates its use in various chemical reactions. Its molecular weight and structural formula are critical parameters for researchers aiming to incorporate it into larger molecular frameworks. The compound's amine group also allows for further functionalization, enabling the creation of derivatives with enhanced biological or chemical properties.
In the context of green chemistry and sustainable development, there is increasing interest in optimizing the synthesis of pyrazole-based compounds like 1-(4-chloro-2-methylphenyl)methyl-1H-pyrazol-3-amine to minimize environmental impact. Researchers are exploring catalytic methods and solvent-free reactions to improve efficiency and reduce waste. This aligns with the broader trend of eco-friendly chemical manufacturing.
Another area of focus is the potential pharmacological applications of 1-(4-chloro-2-methylphenyl)methyl-1H-pyrazol-3-amine. Preliminary studies suggest that pyrazole derivatives may exhibit anti-inflammatory, antimicrobial, or anticancer activities. While further research is needed, these findings highlight the compound's promise as a scaffold for developing new drugs.
In summary, 1-(4-chloro-2-methylphenyl)methyl-1H-pyrazol-3-amine (CAS No. 2137557-36-7) is a compound of significant scientific and industrial interest. Its unique structure, coupled with its potential applications in pharmaceuticals and agrochemicals, makes it a subject of ongoing research. As the scientific community continues to explore its properties and uses, this compound is likely to play an increasingly important role in advancing chemical and biomedical sciences.
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